Cas no 2138066-19-8 (4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine)

• Product Name: 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine
• CAS No: 2138066-19-8
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6157186
• PubChem ID: 165492051
• Update Time: 2025-05-21

4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine
• EN300-1158387
• 2138066-19-8

• Inchi： 1S/C12H20N2S/c1-3-9-4-5-11(13-2)6-12(9)10-7-14-15-8-10/h7-9,11-13H,3-6H2,1-2H3
• InChI Key： IDULXLNGUZJBIH-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1CC(CCC1CC)NC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine

Exploring the Potential of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine (CAS No. 2138066-19-8) in Modern Research and Applications

The compound 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine (CAS No. 2138066-19-8) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features. This molecule, characterized by a cyclohexane ring substituted with an ethyl group, a methylamine moiety, and a 1,2-thiazol-4-yl group, presents intriguing possibilities for researchers exploring novel bioactive compounds. The presence of the thiazole ring, a heterocyclic structure known for its prevalence in pharmaceuticals, contributes to the compound's potential interactions with biological targets.

Recent advancements in high-throughput screening and computational drug design have highlighted the importance of structurally diverse compounds like 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine. The compound's molecular weight of 224.35 g/mol and its balanced lipophilicity make it particularly interesting for central nervous system (CNS) drug development, a hot topic in current pharmaceutical research. Scientists are particularly interested in how the ethyl and methyl substitutions might influence the molecule's blood-brain barrier permeability, a critical factor in neuroactive compound development.

The thiazole moiety in 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine is noteworthy as this five-membered heterocycle containing nitrogen and sulfur appears in numerous FDA-approved drugs. Current research trends focusing on heterocyclic compound optimization and structure-activity relationship (SAR) studies make this compound particularly relevant. The compound's potential as a scaffold for medicinal chemistry is enhanced by the possibility of various derivatizations at multiple positions, allowing for extensive exploration of its pharmacological properties.

From a synthetic chemistry perspective, the preparation of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine offers interesting challenges and opportunities. The construction of the 1,2-thiazole ring system can be achieved through several established methods, while the introduction of the ethyl and methylamine groups requires careful consideration of regioselectivity. These synthetic aspects are currently of great interest in the context of green chemistry and atom economy, as researchers seek more sustainable methods for complex molecule construction.

The physicochemical properties of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine suggest good stability under standard laboratory conditions, with predicted solubility characteristics that would support various biological assays. These properties align well with current industry demands for drug-like molecules that can progress efficiently through the discovery pipeline. The compound's hydrogen bond acceptor and donor counts, along with its rotatable bond count, place it within desirable ranges for potential lead compounds in drug discovery programs.

In the context of current AI-driven drug discovery trends, compounds like 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine are valuable for training machine learning models that predict molecular properties and bioactivity. The unique combination of structural features in this molecule provides an interesting case study for cheminformatics applications and virtual screening algorithms. Researchers are particularly interested in how such compounds might interact with emerging target classes like protein-protein interactions or allosteric binding sites.

The potential applications of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine extend beyond pharmaceuticals. The compound's structural characteristics suggest possible utility in agrochemical research, particularly in the development of novel crop protection agents. The thiazole ring system is known to confer interesting properties in this field, and current trends toward sustainable agriculture have increased demand for innovative chemical solutions with improved environmental profiles.

Quality control and analytical characterization of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine present interesting challenges that reflect current analytical chemistry trends. Modern techniques like LC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure, particularly given the complexity introduced by the thiazole ring and multiple substituents. These analytical aspects are crucial for researchers who need high-quality reference materials for their studies.

As research into 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine progresses, the compound's potential in addressing current medical challenges becomes increasingly apparent. The growing interest in personalized medicine and targeted therapies creates opportunities for novel chemical entities with specific biological activities. The structural flexibility of this compound suggests it could be modified to address various therapeutic areas, potentially contributing to solutions for neurological disorders or metabolic diseases, both significant focus areas in contemporary medical research.

The commercial availability of 4-ethyl-N-methyl-3-(1,2-thiazol-4-yl)cyclohexan-1-amine (CAS No. 2138066-19-8) from specialty chemical suppliers facilitates research into its potential applications. Current market trends show increasing demand for such research chemicals, particularly those with unique structural features that can serve as building blocks for drug discovery. The compound's potential as a chemical probe or pharmacological tool makes it valuable for academic and industrial researchers alike, contributing to the growing field of chemical biology.